Cas no 293760-14-2 (3-(1H-1,3-benzodiazol-2-yl)-8-methoxy-2H-chromen-2-one)

• Product Name: 3-(1H-1,3-benzodiazol-2-yl)-8-methoxy-2H-chromen-2-one
• CAS No: 293760-14-2
• MF: C₁₇H₁₂N₂O₃
• MW: 292.2887840271
• CID: 3931668
• PubChem ID: 791051
• Update Time: 2025-06-13

3-(1H-1,3-benzodiazol-2-yl)-8-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3-(1H-benzimidazol-2-yl)-8-methoxy-
• 3-(1H-benzo[d]imidazol-2-yl)-8-methoxy-2H-chromen-2-one
• 3-(1H-1,3-benzodiazol-2-yl)-8-methoxy-2H-chromen-2-one
• F0367-0153
• AB00813470-08
• Oprea1_758200
• 3-(2-benzimidazolyl)-8-methoxycoumarin
• SMR000517638
• 3-(1H-benzimidazol-2-yl)-8-methoxychromen-2-one
• SR-01000397983
• 293760-14-2
• HMS2814A09
• MLS001207461
• AKOS000418928
• CHEMBL1538021
• SR-01000397983-1
• Oprea1_326624
• 3-(1H-benzimidazol-2-yl)-8-methoxy-2H-chromen-2-one
• 3-(1H-Benzoimidazol-2-yl)-8-methoxy-chromen-2-one
• EU-0034500
• NCGC00317101-01
• STK388876
• SCHEMBL12388199

• Inchi： 1S/C17H12N2O3/c1-21-14-8-4-5-10-9-11(17(20)22-15(10)14)16-18-12-6-2-3-7-13(12)19-16/h2-9H,1H3,(H,18,19)
• InChI Key： DBZIRVVVKQSNGT-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OC)C=CC=C2C=C1C1NC2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 292.08479225Da
• Monoisotopic Mass: 292.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.2Ų

Additional information on 3-(1H-1,3-benzodiazol-2-yl)-8-methoxy-2H-chromen-2-one

3-(1H-1,3-benzodiazol-2-yl)-8-methoxy-2H-chromen-2-one (CAS No. 293760-14-2): A Comprehensive Overview of Its Properties and Applications

The compound 3-(1H-1,3-benzodiazol-2-yl)-8-methoxy-2H-chromen-2-one (CAS No. 293760-14-2) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This benzodiazolyl-coumarin derivative combines the benzimidazole and coumarin moieties, resulting in a compound with intriguing photophysical and biological properties. Researchers have been particularly interested in its fluorescence characteristics, which make it a promising candidate for sensor development and bioimaging applications.

One of the most searched topics related to this compound revolves around its synthetic methodology. Many users in academic and industrial settings frequently inquire about the optimized synthesis route for 3-(1H-1,3-benzodiazol-2-yl)-8-methoxy-2H-chromen-2-one. The typical preparation involves a condensation reaction between appropriately substituted o-phenylenediamine derivatives and 8-methoxy-coumarin-3-carbaldehyde, often catalyzed by acidic or oxidative conditions. Recent advancements have focused on developing green chemistry approaches to improve the yield and reduce environmental impact, aligning with the growing demand for sustainable synthesis methods.

The photophysical properties of this compound represent another area of intense research interest. With its extended π-conjugated system, 3-(1H-1,3-benzodiazol-2-yl)-8-methoxy-2H-chromen-2-one exhibits strong absorption in the UV-visible region and notable fluorescence emission. These characteristics have led to its exploration as a potential fluorescent probe for detecting various analytes, including metal ions and biomolecules. The methoxy group at the 8-position plays a crucial role in modulating these optical properties, making it a valuable structural feature for molecular engineering purposes.

In the context of biological applications, this compound has shown promise in preliminary studies as a therapeutic agent scaffold. While not a drug itself, the benzodiazolyl-coumarin core structure has demonstrated interesting interactions with various biological targets. Researchers are particularly interested in its potential enzyme inhibition capabilities and possible antioxidant properties. These investigations align with current trends in drug discovery that focus on privileged structures with multiple pharmacological potentials.

The material science applications of 3-(1H-1,3-benzodiazol-2-yl)-8-methoxy-2H-chromen-2-one have also attracted considerable attention. Its ability to form stable thin films and participate in energy transfer processes makes it a candidate for organic electronic devices. Recent studies have explored its incorporation into OLED materials and photovoltaic systems, capitalizing on its favorable charge transport properties. These applications resonate with the growing demand for organic semiconductors in next-generation electronic technologies.

From an analytical chemistry perspective, this compound serves as an important reference standard and building block for more complex molecular architectures. Its well-defined chromatographic behavior and spectroscopic signatures make it valuable for method development in various analytical techniques. Many researchers search for information about its HPLC retention characteristics and mass spectral fragmentation patterns, which are crucial for identification and quantification purposes.

The structure-activity relationship studies of 3-(1H-1,3-benzodiazol-2-yl)-8-methoxy-2H-chromen-2-one and its analogs represent a vibrant area of research. Systematic modifications of the benzodiazole and coumarin components have yielded valuable insights into how specific structural changes affect the compound's properties. These investigations often focus on the impact of substituent effects, hydrogen bonding patterns, and molecular conformation on the overall behavior of the molecule.

In the realm of computational chemistry, this compound serves as an interesting subject for molecular modeling and quantum chemical calculations. Researchers frequently investigate its electronic structure, frontier molecular orbitals, and excited state dynamics to better understand its properties at the atomic level. These computational studies complement experimental findings and help guide the design of improved derivatives with enhanced characteristics.

The stability and storage conditions of 3-(1H-1,3-benzodiazol-2-yl)-8-methoxy-2H-chromen-2-one are practical concerns frequently searched by laboratory personnel. Proper handling typically involves storage in amber glass containers at controlled temperatures to prevent photodegradation and moisture absorption. Understanding these storage requirements is essential for maintaining the compound's integrity over extended periods.

Looking toward future developments, researchers anticipate expanding the applications of 3-(1H-1,3-benzodiazol-2-yl)-8-methoxy-2H-chromen-2-one through innovative molecular hybridization strategies. By combining this scaffold with other pharmacophores or functional groups, scientists aim to create novel compounds with tailored properties for specific applications. This approach aligns with current trends in multifunctional material design and targeted molecular probes development.